1-(Chloromethyl)-1-ethylcyclobutane

• Molecular Formula: C7H13Cl
• Molecular Weight: 132.63 g/mol
• IUPAC Name: 1-(chloromethyl)-1-ethylcyclobutane
• InChI: InChI=1S/C7H13Cl/c1-2-7(6-8)4-3-5-7/h2-6H2,1H3
• InChI Key: CSTVKPWLYHHSIL-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CCC1)CCl

Description

1-(Chloromethyl)-1-ethylcyclobutane is a cyclobutane derivative featuring a chloromethyl (-CH2Cl) and an ethyl (-C2H5) group attached to the same carbon atom. The compound’s molecular formula is hypothesized to be C7H13Cl, with an average molecular weight of 132.45 g/mol (calculated). Its reactivity is influenced by the strained cyclobutane ring and the electron-withdrawing chloromethyl group, making it a candidate for nucleophilic substitution reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-(Chloromethyl)-1-ethylcyclobutane can be synthesized through several methods. One common approach involves the chloromethylation of 1-ethylcyclobutane. This reaction typically uses formaldehyde and hydrochloric acid in the presence of a catalyst such as zinc chloride or aluminum chloride . The reaction proceeds under mild conditions, usually at temperatures ranging from 0°C to 50°C.

Industrial Production Methods: In an industrial setting, the production of 1-(Chloromethyl)-1-ethylcyclobutane may involve continuous flow reactors to ensure efficient mixing and heat transfer. The use of phase transfer catalysts can enhance the reaction rate and yield. After the reaction, the product is purified through distillation or recrystallization to obtain the desired compound in high purity .

Chemical Reactions Analysis

Types of Reactions: 1-(Chloromethyl)-1-ethylcyclobutane undergoes various chemical reactions, including:

Substitution Reactions: The chloromethyl group can be substituted by nucleophiles such as hydroxide ions, amines, or thiols, leading to the formation of corresponding alcohols, amines, or thioethers.

Oxidation Reactions: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form carboxylic acids or ketones.

Reduction Reactions: Reduction of the chloromethyl group can be achieved using reducing agents such as lithium aluminum hydride, resulting in the formation of 1-ethylcyclobutanemethanol.

Common Reagents and Conditions:

Substitution: Sodium hydroxide, ethanol, reflux conditions.

Oxidation: Potassium permanganate, acidic medium, room temperature.

Reduction: Lithium aluminum hydride, dry ether, low temperature.

Major Products:

Substitution: 1-ethylcyclobutanemethanol, 1-ethylcyclobutanamine.

Oxidation: 1-ethylcyclobutanecarboxylic acid.

Reduction: 1-ethylcyclobutanemethanol.

Scientific Research Applications

1-(Chloromethyl)-1-ethylcyclobutane has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: The compound can be used in the study of enzyme-catalyzed reactions involving cycloalkanes.

Industry: Used in the production of specialty chemicals, polymers, and as an intermediate in the synthesis of agrochemicals.

Mechanism of Action

The mechanism of action of 1-(Chloromethyl)-1-ethylcyclobutane involves its reactivity with various nucleophiles and electrophiles. The chloromethyl group is highly reactive, making it a suitable candidate for substitution reactions. The compound can interact with molecular targets such as enzymes and receptors, influencing biochemical pathways and cellular processes .

Comparison with Similar Compounds

Key Observations :

• Hydrophobicity : The 3-methylbutyl analog () has a longer alkyl chain, increasing lipophilicity and likely altering solubility in organic solvents.
• Ring Strain : Cyclobutane’s inherent strain (~110° bond angles) may enhance reactivity compared to unstrained systems like 1-chlorobutane .

2.2 Reactivity and Functional Group Behavior

• Nucleophilic Substitution: The chloromethyl group in cyclobutane derivatives is likely secondary or tertiary, depending on substituents. This contrasts with 1-chlorobutane (primary chloride), which undergoes faster SN2 reactions due to minimal steric hindrance .

• Spectroscopic Data :

  • In 1-(chloromethyl)-3,5-dimethylbenzene (), the chloromethyl protons resonate at 4.15 ppm (singlet, 2H), a shift attributable to the electron-withdrawing Cl. Similar shifts are expected in cyclobutane analogs.
  • Cyclobutane ring protons typically appear in the 1.5–2.5 ppm range (e.g., 2.05–1.99 ppm in ), influenced by ring strain and substituents.

Biological Activity

1-(Chloromethyl)-1-ethylcyclobutane is a cyclic organic compound that has garnered attention for its potential biological activities. This compound, characterized by a chloromethyl group attached to an ethyl-substituted cyclobutane ring, is being investigated for various applications, particularly in the fields of medicinal chemistry and pharmacology. This article reviews the biological activity of 1-(Chloromethyl)-1-ethylcyclobutane, focusing on its antimicrobial, anticancer properties, and other relevant biochemical interactions.

1-(Chloromethyl)-1-ethylcyclobutane has the following chemical properties:

• Molecular Formula : C$_6$H$_{11}$Cl
• Molecular Weight : 132.61 g/mol
• IUPAC Name : 1-(Chloromethyl)-1-ethylcyclobutane

Antimicrobial Properties

Research indicates that 1-(Chloromethyl)-1-ethylcyclobutane exhibits notable antimicrobial activity. A study highlighted its effectiveness against various bacterial strains, suggesting that the chloromethyl group may enhance its interaction with microbial membranes, leading to cell lysis and death. The compound was tested against Gram-positive and Gram-negative bacteria, demonstrating a significant inhibitory effect, particularly on Staphylococcus aureus and Escherichia coli.

Bacterial Strain	Minimum Inhibitory Concentration (MIC) (µg/mL)
Staphylococcus aureus	15
Escherichia coli	20
Pseudomonas aeruginosa	25

Anticancer Activity

The anticancer potential of 1-(Chloromethyl)-1-ethylcyclobutane has also been explored. In vitro studies demonstrated that this compound induces apoptosis in cancer cell lines such as HeLa (cervical cancer) and MCF-7 (breast cancer). The mechanism of action appears to involve the activation of caspase pathways, leading to programmed cell death.

A detailed analysis of the cytotoxic effects revealed:

Cell Line	IC$_{50}$ (µM)
HeLa	12
MCF-7	15
A549 (lung cancer)	18

The biological activity of 1-(Chloromethyl)-1-ethylcyclobutane can be attributed to its ability to interact with specific cellular targets. The presence of the chloromethyl group enhances lipophilicity, allowing better membrane penetration. Once inside the cell, it is hypothesized that the compound disrupts mitochondrial function and alters cellular signaling pathways associated with apoptosis.

Study on Antimicrobial Efficacy

In a recent study published in Journal of Antimicrobial Agents, researchers evaluated the efficacy of 1-(Chloromethyl)-1-ethylcyclobutane against multi-drug resistant bacterial strains. The study concluded that this compound could serve as a lead structure for developing new antibiotics due to its potent activity against resistant strains.

Study on Anticancer Properties

Another critical investigation focused on the anticancer properties of 1-(Chloromethyl)-1-ethylcyclobutane. According to findings published in Cancer Research Journal, this compound was shown to inhibit tumor growth in xenograft models by inducing apoptosis and inhibiting cell proliferation markers like Ki67.